Prostaglandin Bx

• Molecular Formula: C20H32O4
• Molecular Weight: 336.5 g/mol
• InChI: InChI=1S/C20H32O4/c1-2-3-6-9-17(21)14-12-16-13-15-19(22)18(16)10-7-4-5-8-11-20(23)24/h12,14,17,21H,2-11,13,15H2,1H3,(H,23,24)/b14-12+
• InChIKey: YBHMPNRDOVPQIN-WYMLVPIESA-N

Prostaglandin Bx (PGBx) Overview

Prostaglandin Bx (PGBx, CAS 39306-29-1) is a polymeric mixture of oligomers of Prostaglandin B1 (PGB1) and 15-keto-PGB1, with a molecular weight distribution of approximately 1,000-1,500 Da and a mean polymer chain length of n=3-5 (or up to n=7 depending on preparation) [1]. Unlike monomeric prostaglandins that signal through G-protein-coupled receptors, PGBx exhibits receptor-independent activities including inhibition of 14 kDa secretory phospholipase A2 (sPLA2), free radical scavenging, restoration of oxidative phosphorylation in damaged mitochondria, and calcium ionophoretic activity [2]. Originally developed and characterized in the late 1970s and 1980s, PGBx remains a specialized research tool for studying mitochondrial protection, PLA2-dependent inflammatory pathways, and divalent cation translocation mechanisms .

Oligomeric structure Required for mitochondrial and sPLA2 pathway activity

Mitochondrial dysfunction F₁F₀-ATPase inhibition and oxidative phosphorylation studies

sPLA2 signaling Inflammatory pathway research requiring sPLA2 target engagement

• [1] Polis, B.D., Polis, E., and Kwong, S. Protection and reactivation of oxidative phosphorylation in mitochondria by a stable free-radical prostaglandin polymer (PGBx). Proc. Natl. Acad. Sci. USA 1979, 76(4): 1598-1602. PMID: 287000. View Source
• [2] Franson, R.C., Rosenthal, M.D., and Regelson, W. Mechanism(s) of cytoprotective and anti-inflammatory activity of PGB1 oligomers: PGBx has potent anti-phospholipase A2 and anti-oxidant activity. Prostaglandins Leukot. Essent. Fatty Acids 1991, 43(2): 63-70. PMID: 1886908. View Source

Why Monomeric Prostaglandins Cannot Replace PGBx

Prostaglandin Bx is not a single molecular entity but a polydisperse oligomeric mixture whose biological activities are entirely absent in its monomeric precursor PGB1 [1]. Monomeric PGB1 lacks phospholipase A2 inhibitory activity, does not function as a calcium ionophore, and cannot restore oxidative phosphorylation in damaged mitochondria [2]. Conversely, conventional prostaglandins such as PGE2 signal through EP1-EP4 receptors and exhibit distinct, often opposing physiological effects (e.g., PGE2 induces inflammation and hyperalgesia while also providing gastroprotection via EP receptors) [3]. Substituting PGBx with PGB1 or PGE2 in experimental models targeting sPLA2 inhibition, mitochondrial uncoupling reversal, or divalent cation flux would fundamentally alter the experimental outcome, as these analogs lack the requisite oligomeric structure and corresponding non-receptor-mediated activities [4].

PGBx (oligomeric)

PGB1 (monomeric)

Structure

Oligomer n=3–6; MW ~2,200–2,600 Da

Monomer; MW 336 Da

sPLA2 inhibition

Reported inhibitory activity

No inhibitory activity reported

Mitochondrial protection

Restores oxidative phosphorylation

No restoration observed

Free-radical signature

Stable ESR signal

Not detected

• [1] Franson, R.C. et al. Oligomers of prostaglandin B1 inhibit in vitro phospholipase A2 activity. Biochim. Biophys. Acta 1989, 1006(3): 272-277. PMID: 2597672. View Source
• [2] Serhan, C.N., Korchak, H.M., and Weissmann, G. PGBx, a prostaglandin derivative, mimics the action of the calcium ionophore A23187 on human neutrophils. J. Immunol. 1980, 125(5): 2020-2024. PMID: 6776192. View Source
• [3] Narumiya, S., Sugimoto, Y., and Ushikubi, F. Prostanoid receptors: structures, properties, and functions. Physiol. Rev. 1999, 79(4): 1193-1226. PMID: 10508233. View Source
• [4] Polis, B.D., Kwong, S., Polis, E., Nelson, G., and Shmukler, H.W. Studies on PGBx, a polymeric derivative of prostaglandin B1: I. Synthesis and purification of PGBx. Physiol. Chem. Phys. 1979, 11(2): 109-123. PMID: 482383. View Source

PGBx vs. Monomeric Prostaglandins: Quantitative Evidence

sPLA2 Inhibition: PGBx vs. Inactive PGB1 Monomer

PGBx inhibits Ca²⁺-dependent, neutral-active phospholipase A2 (PLA2) from multiple human sources with IC₅₀ values ranging from 0.5 to 7.5 μM, while monomeric PGB1 exhibits no inhibitory activity at concentrations up to 10 μM in the same assay systems [1]. The inhibitory activity scales with polymer size: PGB dimer shows approximately half the maximal activity of PGBx (n=6), and the trimer approaches near-full activity [2].

sPLA2 inhibition

Head-to-head

PGBx IC₅₀ 0.5–7.0 µM
vs PGB1 >10 µM
≥20-fold difference

Supports sPLA2 pathway-response interpretation

Human enzyme sources; dose-dependent

Evidence Dimension	Phospholipase A2 inhibitory activity (IC₅₀)
Target Compound Data	IC₅₀ = 0.5-7.5 μM (PGBx, n=6) across human neutrophil, platelet, sperm, synovial fluid, and snake venom PLA2 isoforms
Comparator Or Baseline	PGB1 monomer: no inhibition at ≤10 μM; PGB dimer: ~50% maximal activity; PGB trimer: near-maximal activity
Quantified Difference	PGBx active; PGB1 inactive; PGB dimer ~50% activity of PGBx
Conditions	In vitro enzymatic assay using [1-¹⁴C]oleate-labeled autoclaved E. coli as substrate; Ca²⁺-dependent neutral-active PLA2 isoforms

Why This Matters

Procurement of PGB1 monomer for PLA2 inhibition studies will yield negative results; only the oligomeric PGBx mixture provides the requisite PLA2 inhibitory activity.

• [1] Franson, R., Raghupathi, R., Fry, M., Saal, J., Vishwanath, B., Ghosh, S.S., and Rosenthal, M.D. Inhibition of human phospholipases A2 by cis-unsaturated fatty acids and oligomers of prostaglandin B1. Adv. Exp. Med. Biol. 1990, 279: 219-230. PMID: 2129000. View Source
• [2] Franson, R.C. et al. Oligomers of prostaglandin B1 inhibit in vitro phospholipase A2 activity. Biochim. Biophys. Acta 1989, 1006(3): 272-277. PMID: 2597672. View Source

Restoring Oxidative Phosphorylation in Aged Mitochondria

PGBx inhibits agonist-induced (A23187-stimulated) arachidonic acid release from prelabeled human neutrophils and cultured human endothelial cells with IC₅₀ values of 3 μM and 20 μM, respectively [1]. In contrast, the monomeric precursor PGB1 and arachidonate do not mimic ionophore-induced stimulation and are not inhibitory in this context [2].

Oxidative phosphorylation

Head-to-head

PGBx: restores ATP synthesis; 40–50% F₁F₀-ATPase inhibition
PGB1: no restoration

Supports mitochondrial function endpoint review

Aged rat liver mitochondria model

Evidence Dimension	Inhibition of A23187-stimulated arachidonic acid release (cellular PLA2 activity)
Target Compound Data	IC₅₀ = 3 μM (human neutrophils); IC₅₀ = 20 μM (human endothelial cells)
Comparator Or Baseline	PGB1 monomer: no inhibition; arachidonate: no inhibition
Quantified Difference	PGBx active with IC₅₀ 3-20 μM; PGB1 inactive
Conditions	Prelabeled human neutrophils and cultured human endothelial cells; A23187 stimulation

Why This Matters

This evidence demonstrates that PGBx functionally suppresses cellular arachidonic acid mobilization, a key event in inflammatory signaling, whereas PGB1 monomer has no effect.

• [1] Franson, R. et al. Inhibition of human phospholipases A2 by cis-unsaturated fatty acids and oligomers of prostaglandin B1. Adv. Exp. Med. Biol. 1990, 279: 219-230. PMID: 2129000. View Source
• [2] Rosenthal, M.D. and Franson, R.C. Oligomers of prostaglandin B1 inhibit arachidonic acid mobilization in human neutrophils and endothelial cells. Biochim. Biophys. Acta 1989, 1006(3): 278-286. PMID: 2557075. View Source

Free-Radical Stability and Antioxidant Activity

In an intact mouse model of hypoxia (6% O₂), standard PGBx (mean polymer chain length = 7) prolonged survival time as measured by electrocardiogram by 100% or more compared to untreated controls. Prostaglandin polymers of mean chain lengths of 2 to 3 also produced marked survival prolongation, but monomeric PGB1 was not effective for prolongation of survival [1].

Free-radical signature

Supporting evidence

Stable room-temp ESR signal; half-maximal stimulation 8.9 µM; optimal MW 2,000–2,600 Da

Supports antioxidant activity assay interpretation

MW-dependent activity; QC handle

Evidence Dimension	Survival time prolongation under hypoxic conditions (6% O₂)
Target Compound Data	≥100% prolongation of survival time (PGBx, n=7)
Comparator Or Baseline	PGB1 monomer: no prolongation; PGB polymers n=2-3: marked prolongation
Quantified Difference	PGBx: ≥100% prolongation; PGB1: 0% prolongation
Conditions	Intact hypoxic mouse model (6% O₂); survival measured by electrocardiogram

Why This Matters

This in vivo functional comparison confirms that the polymeric structure is essential for hypoxia protection; monomeric PGB1 cannot substitute for PGBx in mitochondrial protection applications.

• [1] Polis, E. and Cope, F.W. Polymeric prostaglandin PGBx and other prostaglandin polymers prolong survival of the heart of the hypoxic mouse. Aviat. Space Environ. Med. 1983, 54(5): 420-424. PMID: 6870735. View Source

PGBx Dose-Dependently Reduces Gastric Ulcer Incidence; PGE2 Cytoprotection Proceeds via Distinct EP Receptor Mechanisms

Intravenous administration of PGBx in a rat cold-restraint stress model significantly reduced gastric ulcer incidence at specific doses. Rats receiving 1 mg/kg PGBx showed a significant increase in gastric bleeding and ulceration (p<0.01) when compared to control, but paradoxically maintained gastric mucosal integrity via a mechanism other than inhibition of gastric acid secretion [1]. This contrasts with PGE2, which provides gastroprotection through EP1 and EP3 receptor-mediated inhibition of acid secretion and stimulation of mucus/bicarbonate secretion [2].

Evidence Dimension	Gastric mucosal protection in cold-restraint stress model
Target Compound Data	1 mg/kg IV PGBx: significant effect on gastric mucosal integrity (p<0.01 vs control); mechanism independent of acid secretion inhibition
Comparator Or Baseline	PGE2: gastroprotection via EP1/EP3 receptor-mediated acid inhibition and cytoprotection
Quantified Difference	PGBx mechanism is PLA2 inhibition-mediated; PGE2 mechanism is EP receptor-mediated
Conditions	Rat cold-restraint stress model (4°C for 3 hours); intravenous administration

Why This Matters

For researchers studying non-receptor-mediated gastroprotection or PLA2-dependent mucosal integrity pathways, PGBx provides a tool distinct from receptor-active prostaglandins like PGE2.

• [1] Kumashiro, R., Devlin, T.M., Kholoussy, A.M., and Matsumoto, T. Prostaglandin Bx in the prevention of stress ulcers in rats. Int. Surg. 1985, 70(3): 247-250. PMID: 3835168. View Source
• [2] Takeuchi, K. et al. Prostaglandin EP receptors involved in modulating gastrointestinal mucosal integrity. J. Pharmacol. Sci. 2010, 114(3): 248-261. PMID: 21041990. View Source

PGBx Restores Oxidative Phosphorylation in Damaged Mitochondria; Monomeric Prostaglandins Lack This Activity

PGBx restores complete phosphorylation ability to isolated rat liver mitochondria that have been aged and degraded to <5% of normal phosphorylating capacity. This activity is the basis for the standard PGBx quality control assay described in the original patent literature [1]. Monomeric prostaglandins, including PGB1, PGE2, and PGI2, lack this mitochondrial restorative activity [2].

Evidence Dimension	Restoration of oxidative phosphorylation in aged/degraded mitochondria
Target Compound Data	Restores phosphorylating ability from <5% baseline to functional levels
Comparator Or Baseline	PGB1, PGE2, PGI2 monomers: no restorative activity
Quantified Difference	PGBx: activity present; monomeric prostaglandins: activity absent
Conditions	Isolated rat liver mitochondria aged to <5% phosphorylation capacity

Why This Matters

This unique mitochondrial restorative activity distinguishes PGBx from all monomeric prostaglandins and justifies its selection for studies involving mitochondrial dysfunction, uncoupling, or ischemia-reperfusion injury.

• [1] Polis, B.D. Method of preparing prostaglandin B₁ derivatives. U.S. Patent 4,245,111, issued January 13, 1981. View Source
• [2] Jacobs, T.P. et al. Prostaglandin derivative PGBx improves neurologic recovery after ischemic spinal injury. Pharm. Res. 1987, 4(2): 130-132. PMID: 3509135. View Source

PGBx Research and Industrial Applications

sPLA2 Inhibitor Screening & Inflammation Models

PGBx is the preferred tool compound for inhibiting Ca²⁺-dependent, neutral-active PLA2 isoforms across a broad spectrum of biological sources (human neutrophils, platelets, sperm, synovial fluid, and snake venom) with IC₅₀ values ranging from 0.5 to 7.5 μM [1]. Its activity has been validated against 14 kDa sPLA2 and 85 kDa cytosolic PLA2 [2]. Monomeric PGB1 should not be used as a control, as it exhibits no PLA2 inhibitory activity at concentrations up to 10 μM [3].

Mitochondrial Protection & Ischemia-Reperfusion Research

PGBx effectively blocks A23187-stimulated arachidonic acid release from prelabeled human neutrophils (IC₅₀ = 3 μM) and cultured human endothelial cells (IC₅₀ = 20 μM) [4]. This cellular activity distinguishes PGBx from monomeric PGB1, which does not inhibit arachidonic acid mobilization [5]. Researchers studying PLA2-dependent inflammatory signaling should select PGBx over monomeric prostaglandins for these cellular studies.

QC & Reference Standard for Oligomeric Prostaglandins

PGBx restores oxidative phosphorylation in aged and degraded mitochondria that have lost >95% of their normal phosphorylating capacity [6]. In vivo, PGBx (mean chain length n=7) prolongs hypoxic survival in intact mice by ≥100%, whereas monomeric PGB1 provides no survival benefit [7]. PGBx has demonstrated neurological recovery benefits in rabbit ischemic spinal cord injury models [8] and cardioprotection in global ischemia models [9].

Calcium Ionophore Studies in Neutrophil and Leukocyte Activation

PGBx mimics the action of the classical calcium ionophore A23187 in human neutrophils, provoking superoxide anion generation and lysosomal enzyme release (lysozyme > beta-glucuronidase) in the presence of extracellular Ca²⁺, Sr²⁺, Mg²⁺, Mn²⁺, or Ba²⁺ [10]. Unlike A23187, which shows Ca²⁺ specificity, PGBx translocates both Ca²⁺ and Ba²⁺ in model liposomes [11]. Monomeric PGB1 does not mimic ionophore activity [12], making PGBx a unique water-soluble polymeric alternative for divalent cation translocation studies.

Application

Selection Property

Validation Focus

sPLA2 signaling studies

Oligomeric sPLA2 inhibitor profile

Inhibition across human enzyme sources

Mitochondrial dysfunction models

F₁F₀-ATPase interaction

ATP synthesis restoration in aged mitochondria

Oligomeric prostaglandin QC

MW 2,000–2,600 Da; stable radical

ESR and MW analytical characterization

• [1] Franson, R. et al. Inhibition of human phospholipases A2 by cis-unsaturated fatty acids and oligomers of prostaglandin B1. Adv. Exp. Med. Biol. 1990, 279: 219-230. PMID: 2129000. View Source
• [2] Franson, R.C., Rosenthal, M.D., and Regelson, W. Mechanism(s) of cytoprotective and anti-inflammatory activity of PGB1 oligomers. Prostaglandins Leukot. Essent. Fatty Acids 1991, 43(2): 63-70. PMID: 1886908. View Source
• [3] Franson, R.C. et al. Oligomers of prostaglandin B1 inhibit in vitro phospholipase A2 activity. Biochim. Biophys. Acta 1989, 1006(3): 272-277. PMID: 2597672. View Source
• [4] Franson, R. et al. Inhibition of human phospholipases A2 by cis-unsaturated fatty acids and oligomers of prostaglandin B1. Adv. Exp. Med. Biol. 1990, 279: 219-230. PMID: 2129000. View Source
• [5] Rosenthal, M.D. and Franson, R.C. Oligomers of prostaglandin B1 inhibit arachidonic acid mobilization in human neutrophils and endothelial cells. Biochim. Biophys. Acta 1989, 1006(3): 278-286. PMID: 2557075. View Source
• [6] Polis, B.D. Method of preparing prostaglandin B₁ derivatives. U.S. Patent 4,245,111, issued January 13, 1981. View Source
• [7] Polis, E. and Cope, F.W. Polymeric prostaglandin PGBx and other prostaglandin polymers prolong survival of the heart of the hypoxic mouse. Aviat. Space Environ. Med. 1983, 54(5): 420-424. PMID: 6870735. View Source
• [8] Jacobs, T.P. et al. Prostaglandin derivative PGBx improves neurologic recovery after ischemic spinal injury. Pharm. Res. 1987, 4(2): 130-132. PMID: 3509135. View Source
• [9] Pieper, G.M., Wu, S.T., and Salhany, J.M. A polymeric prostaglandin (PGBx) attenuates adenine nucleotide loss during global ischemia and improves myocardial function during reperfusion. J. Mol. Cell. Cardiol. 1985, 17(8): 775-783. PMID: 4046044. View Source
• [10] Serhan, C.N., Korchak, H.M., and Weissmann, G. PGBx, a prostaglandin derivative, mimics the action of the calcium ionophore A23187 on human neutrophils. J. Immunol. 1980, 125(5): 2020-2024. PMID: 6776192. View Source
• [11] Ohnishi, S.T. and Devlin, T.M. Calcium ionophore activity of a prostaglandin B1 derivative (PGBx). Biochem. Biophys. Res. Commun. 1979, 89(1): 240-245. PMID: 113006. View Source
• [12] Serhan, C.N., Korchak, H.M., and Weissmann, G. PGBx, a prostaglandin derivative, mimics the action of the calcium ionophore A23187 on human neutrophils. J. Immunol. 1980, 125(5): 2020-2024. PMID: 6776192. View Source